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Compound of Interest

Compound Name: MARK-IN-1

CAS No.: 1109283-93-3

Cat. No.: B12431871

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

This document provides essential safety and logistical information for the proper disposal and

handling of MARK-IN-1, a potent microtubule affinity regulating kinase (MARK) inhibitor.[1] The

following guidelines are intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and compliance with environmental

regulations.

Chemical and Safety Data Overview
MARK-IN-1 is identified as a substance for laboratory and manufacturing use.[2] While the

Safety Data Sheet (SDS) from GlpBio Technology states that it is not classified as a hazardous

substance or mixture, it is crucial to handle all laboratory chemicals with a high degree of

caution, as the properties of novel research compounds may not be fully understood.[2]
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Identifier Value

Product Name MARK-IN-1

Synonyms N/A

CAS Number 1109283-93-3[2]

Molecular Formula C22H23F2N7OS[2]

Molecular Weight 471.53 g/mol [2]

GHS Classification Not a hazardous substance or mixture[2]

Personal Protective Equipment (PPE) and Handling
Adherence to standard laboratory safety protocols is paramount when handling MARK-IN-1 to

minimize exposure.

Engineering Controls: Use MARK-IN-1 in a well-ventilated area, preferably within a chemical

fume hood to avoid dust and aerosol formation.[2] Ensure that a safety shower and eye

wash station are readily accessible.[2]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Chemical-resistant gloves are required.

Body Protection: A lab coat or other protective clothing should be worn.[2]

Step-by-Step Disposal Procedure for MARK-IN-1
The primary guideline for the disposal of MARK-IN-1 is to adhere to all applicable federal,

state, and local environmental regulations.[2]

Consult Institutional Guidelines: Before beginning any disposal process, consult with your

institution's Environmental Health and Safety (EHS) department. They will provide specific

procedures that are in compliance with local and national regulations.[3]
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Waste Segregation: Do not mix MARK-IN-1 waste with other chemical waste streams unless

explicitly approved by your EHS department. Incompatible materials can lead to dangerous

reactions.[4]

Container Labeling:

Use a designated, compatible, and leak-proof container for MARK-IN-1 waste.

The container must be clearly labeled as "Hazardous Waste" (or as directed by your EHS

office, even if the SDS indicates it is non-hazardous, as a best practice for research

chemicals).[3][4]

The label should include the full chemical name ("MARK-IN-1"), the quantity, and the date

the waste was first added.[4]

Waste Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

[4]

Keep the container securely closed except when adding waste.[4][5]

Arrange for Pickup: Once the container is full, or in accordance with your institution's

policies, arrange for a chemical waste pickup through your EHS department.

Accidental Release and Spill Management
In the event of a spill, take the following precautions:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel if

necessary.[2]

Utilize Personal Protective Equipment: Wear the appropriate PPE before attempting to clean

the spill.[2]

Containment and Cleanup:

Prevent the spill from entering drains or water courses.[2]
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For liquid spills, absorb with an inert, non-combustible material such as diatomite or

universal binders.[2]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Decontaminate the spill area with alcohol or another suitable solvent.[2]

Disposal of Cleanup Materials: All contaminated materials from the cleanup should be placed

in a sealed, labeled hazardous waste container for disposal.

Experimental Protocols and Storage
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, and seek

medical attention.[2]

Skin Contact: Wash the affected area thoroughly with soap and water.[2]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[2]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[2]

Storage Conditions:

Store in a tightly closed container in a dry, well-ventilated area.

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[2]

For long-term storage of a stock solution, -80°C for 6 months or -20°C for 1 month

(protected from light) is recommended.[1]

Visual Guidance: Workflows and Pathways
To further clarify the procedures for handling and disposing of MARK-IN-1, the following

diagrams illustrate the key decision-making and operational workflows.
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Safe Handling Workflow for MARK-IN-1

Start: Handling MARK-IN-1

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Weigh and Transfer Chemical

Store in a Tightly Sealed Container
(Cool, Dry, Well-Ventilated Area)

End of Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of MARK-IN-1 in a laboratory setting.
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Disposal Decision Workflow for MARK-IN-1

Start: Disposal of MARK-IN-1 Waste

Consult Institutional EHS Guidelines

Segregate MARK-IN-1 Waste

Label Waste Container
('Hazardous Waste', Chemical Name, Date)

Store in Satellite Accumulation Area

Request Waste Pickup from EHS

End of Disposal Process

Click to download full resolution via product page

Caption: Step-by-step decision workflow for the proper disposal of MARK-IN-1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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